Cas no 2227742-41-6 (4-bromo-2-fluoro-6-[(3R)-3-hydroxybutyl]phenol)

• Product Name: 4-bromo-2-fluoro-6-[(3R)-3-hydroxybutyl]phenol
• CAS No: 2227742-41-6
• MF: C₁₀H₁₂BrFO₂
• MW: 263.103486061096
• CID: 5922078
• PubChem ID: 165667404
• Update Time: 2025-10-28

4-bromo-2-fluoro-6-[(3R)-3-hydroxybutyl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-fluoro-6-[(3R)-3-hydroxybutyl]phenol
• 2227742-41-6
• EN300-1937673

• Inchi： 1S/C10H12BrFO2/c1-6(13)2-3-7-4-8(11)5-9(12)10(7)14/h4-6,13-14H,2-3H2,1H3/t6-/m1/s1
• InChI Key： BQAXEBIWZPPBTA-ZCFIWIBFSA-N
• SMILES： BrC1C=C(C(=C(C=1)CC[C@@H](C)O)O)F

Computed Properties

• Exact Mass: 262.00047g/mol
• Monoisotopic Mass: 262.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-bromo-2-fluoro-6-[(3R)-3-hydroxybutyl]phenol

Professional Introduction to 4-bromo-2-fluoro-6-[(3R)-3-hydroxybutyl]phenol (CAS No: 2227742-41-6)

4-bromo-2-fluoro-6-[(3R)-3-hydroxybutyl]phenol, identified by its CAS number 2227742-41-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of phenolic derivatives characterized by the presence of bromine and fluorine substituents, which enhance its reactivity and potential biological activity. The unique structural motif, particularly the (3R)-3-hydroxybutyl side chain, imparts distinct stereochemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The synthesis of 4-bromo-2-fluoro-6-[(3R)-3-hydroxybutyl]phenol involves a multi-step process that typically begins with the bromination and fluorination of a precursor phenol. The introduction of the (3R)-3-hydroxybutyl group is achieved through stereoselective alkylation, often employing chiral auxiliaries or catalysts to ensure high enantioselectivity. This synthetic route highlights the compound's complexity and the precision required in its preparation, underscoring its importance in advanced chemical manufacturing.

In recent years, 4-bromo-2-fluoro-6-[(3R)-3-hydroxybutyl]phenol has been explored for its potential applications in drug discovery. The bromine and fluorine atoms present in its structure are known to improve metabolic stability and binding affinity, making it a promising scaffold for developing small-molecule inhibitors. Furthermore, the hydroxyl group on the (3R)-3-hydroxybutyl side chain offers opportunities for further functionalization, enabling the creation of diverse pharmacophores.

One of the most compelling areas of research involving 4-bromo-2-fluoro-6-[(3R)-3-hydroxybutyl]phenol is its role in antiviral and anticancer therapies. Studies have demonstrated that structurally similar phenolic compounds exhibit potent activity against various pathogens by interfering with critical biological pathways. The incorporation of bromine and fluorine substituents enhances these effects by modulating enzyme interactions and cellular signaling. Additionally, the stereochemistry imparted by the (3R)-3-hydroxybutyl group plays a crucial role in determining the compound's selectivity and efficacy.

The pharmacological profile of 4-bromo-2-fluoro-6-[(3R)-3-hydroxybutyl]phenol has been investigated through both in vitro and in vivo studies. Preliminary results suggest that it possesses significant inhibitory activity against several target enzymes associated with viral replication and tumor growth. The compound's ability to bind to these enzymes with high affinity suggests its potential as a lead compound for further optimization into a therapeutic drug. Moreover, its structural features make it an attractive candidate for developing prodrugs that can be selectively activated at disease sites.

Advances in computational chemistry have also contributed to the understanding of 4-bromo-2-fluoro-6-[(3R)-3-hydroxybutyl]phenol's interactions with biological targets. Molecular docking simulations have been used to predict how this compound might bind to specific proteins, providing insights into its mechanism of action. These computational studies complement experimental approaches by allowing researchers to rapidly screen large libraries of derivatives and identify those with enhanced potency or selectivity.

The future prospects for 4-bromo-2-fluoro-6-[(3R)-3-hydroxybutyl]phenol are promising, given its unique structural features and potential therapeutic applications. Ongoing research aims to optimize its synthetic pathways for scalability and cost-effectiveness, as well as to explore new derivatives that may exhibit even greater biological activity. Collaborative efforts between synthetic chemists, pharmacologists, and bioinformaticians are essential for translating this compound's promise into tangible therapeutic benefits.

In conclusion, 4-bromo-2-fluoro-6-[(3R)-3-hydroxybutyl]phenol represents a significant advancement in pharmaceutical chemistry. Its complex structure, characterized by bromine, fluorine, and stereochemically defined side chains, makes it a versatile intermediate for drug development. With continued research and innovation, this compound is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.